7-hydroxy-8-methyl-3-(4-propylphenoxy)-4H-chromen-4-one

• IUPAC Name: 7-hydroxy-8-methyl-3-(4-propylphenoxy)chromen-4-one
• InChI: InChI=1S/C19H18O4/c1-3-4-13-5-7-14(8-6-13)23-17-11-22-19-12(2)16(20)10-9-15(19)18(17)21/h5-11,20H,3-4H2,1-2H3
• InChI Key: REZQMXRDGOIZQQ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)OC2=COC3=C(C2=O)C=CC(=C3C)O
• Molecular Formula: C19H18O4
• Molecular Weight: 310.3 g/mol

Description

7-hydroxy-8-methyl-3-(4-propylphenoxy)-4H-chromen-4-one, also known as LY294002, is a small molecule inhibitor that has been widely used in scientific research as a potent and selective inhibitor of phosphoinositide 3-kinases (PI3Ks). PI3Ks are a family of enzymes that play a crucial role in cell signaling, and their dysregulation has been implicated in a variety of diseases, including cancer, diabetes, and immune disorders.

Mechanism of Action

The mechanism of action of 7-hydroxy-8-methyl-3-(4-propylphenoxy)-4H-chromen-4-one is based on its ability to bind to the ATP-binding site of PI3Ks, thereby preventing the enzyme from phosphorylating its downstream targets. This leads to a decrease in the levels of phosphatidylinositol-3,4,5-trisphosphate (PIP3), a key signaling molecule that activates downstream effectors such as Akt and mTOR. By inhibiting PI3K activity, this compound can modulate a variety of cellular processes that are regulated by PI3K signaling.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific cellular context in which it is used. In cancer cells, this compound has been shown to inhibit cell proliferation, induce apoptosis, and decrease migration and invasion. In insulin-responsive cells, this compound can impair glucose uptake and metabolism, leading to insulin resistance. In immune cells, this compound can inhibit cell activation and cytokine production, leading to a decrease in inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 7-hydroxy-8-methyl-3-(4-propylphenoxy)-4H-chromen-4-one is its potency and selectivity as a PI3K inhibitor. It has been shown to be effective at low micromolar concentrations, and its selectivity for PI3Ks over other kinases is high. This makes it a useful tool for studying the specific role of PI3Ks in various cellular processes. However, one limitation of this compound is its potential for off-target effects, particularly at higher concentrations. It is important to use appropriate controls and dose-response curves to ensure that any observed effects are specific to PI3K inhibition.

Future Directions

There are several future directions for research on 7-hydroxy-8-methyl-3-(4-propylphenoxy)-4H-chromen-4-one and its role in PI3K signaling. One area of interest is the development of more potent and selective PI3K inhibitors that can be used in vivo for therapeutic purposes. Another area of interest is the identification of downstream effectors of PI3K signaling that are specifically targeted by this compound. Finally, there is a need for more comprehensive studies of the physiological effects of this compound in vivo, particularly in the context of cancer and metabolic diseases.

Synthesis Methods

The synthesis of 7-hydroxy-8-methyl-3-(4-propylphenoxy)-4H-chromen-4-one involves several steps, including the preparation of 4-propylphenol, which is then converted to the corresponding bromide using N-bromosuccinimide. The bromide is then reacted with 7-hydroxy-8-methyl-4H-chromen-4-one in the presence of a base to yield the target molecule. The overall yield of this synthesis is around 30%, and the purity of the final product can be improved by recrystallization.

Scientific Research Applications

7-hydroxy-8-methyl-3-(4-propylphenoxy)-4H-chromen-4-one has been used extensively in scientific research as a tool to investigate the role of PI3Ks in various cellular processes. It has been shown to inhibit all class I PI3K isoforms, as well as some class II and III isoforms, making it a useful tool to study the specificity and function of different PI3K isoforms. This compound has been used to study the role of PI3Ks in cancer cell proliferation, apoptosis, and migration, as well as in insulin signaling and glucose metabolism. It has also been used in studies of immune cell function and inflammation.